Cas no 1401667-13-7 ((S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide)

• Product Name: (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide
• CAS No: 1401667-13-7
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 2155415
• Update Time: 2025-10-28

(S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide
• (S)-2-AMINO-N-((S)-1-BENZYLPIPERIDIN-3-YL)-3-METHYLBUTANAMIDE
• Butanamide, 2-amino-3-methyl-N-[(3S)-1-(phenylmethyl)-3-piperidinyl]-, (2S)-

• Inchi： 1S/C17H27N3O/c1-13(2)16(18)17(21)19-15-9-6-10-20(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12,18H2,1-2H3,(H,19,21)/t15-,16-/m0/s1
• InChI Key： ZHIKMZFDHZAZOP-HOTGVXAUSA-N
• SMILES： C(N[C@H]1CCCN(CC2=CC=CC=C2)C1)(=O)[C@@H](N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide

Introduction to (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide (CAS No. 1401667-13-7)

(S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide (CAS No. 1401667-13-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center at the amino acid moiety and a substituted piperidine ring. These characteristics make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting neurological disorders and other complex diseases.

The chemical structure of (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide is composed of an amino acid derivative linked to a substituted piperidine ring. The presence of the chiral centers at both the amino acid and piperidine moieties imparts significant stereochemical diversity, which can be leveraged to optimize the compound's pharmacological properties. Recent studies have highlighted the importance of these structural features in modulating receptor interactions and improving drug efficacy.

In terms of its synthesis, (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of an appropriately protected amino acid with a substituted piperidine derivative, followed by deprotection and purification steps. The use of chiral catalysts or enantioselective reagents is often employed to ensure high enantiomeric purity, which is crucial for pharmaceutical applications.

The biological activity of (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against specific receptors and enzymes, making it a valuable tool for investigating disease mechanisms and developing new therapeutic strategies. For instance, studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Furthermore, the pharmacokinetic properties of (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide have been evaluated in animal models, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable pharmacokinetic parameters, suggesting that the compound has good bioavailability and a suitable half-life for therapeutic use. Additionally, preliminary toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential therapeutic applications of (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide extend beyond neurological disorders. Recent research has explored its efficacy in treating other conditions such as chronic pain and inflammation. For example, studies have shown that the compound can effectively inhibit pro-inflammatory cytokines and reduce pain responses in preclinical models. These findings highlight its versatility as a potential multi-target drug candidate.

In conclusion, (S)-2-amino-N-((S)-1-benzyl-piperidin-3-yl)-3-methyl-butyramide (CAS No. 1401667-13-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further investigation and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents for a wide range of diseases.